Cas no 101030-72-2 (2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-)

2-Butenamide,N-(4-hydroxyphenyl)-3-methyl- structure
101030-72-2 structure
Product Name:2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-
CAS No:101030-72-2
MF:C11H13NO2
MW:191.226423025131
CID:214664
PubChem ID:58156
Update Time:2025-04-19

2-Butenamide,N-(4-hydroxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide,N-(4-hydroxyphenyl)-3-methyl-
    • N-(4-hydroxyphenyl)-3-methylbut-2-enamide
    • BDBM523238
    • 101030-72-2
    • US11135207, Example 11
    • 4'-Hydroxy-3-methylcrotonanilide
    • CHEMBL1801545
    • DTXSID90143692
    • CROTONANILIDE, 4'-HYDROXY-3-METHYL-
    • N-(4-hydroxy- phenyl)-3- methyl-2- butenamide
    • SCHEMBL20284039
    • BRN 2640389
    • Inchi: 1S/C11H13NO2/c1-8(2)7-11(14)12-9-3-5-10(13)6-4-9/h3-7,13H,1-2H3,(H,12,14)
    • InChI Key: HKLGTEAHOIDGHV-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)NC(/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • Density: 1.166
  • Boiling Point: 400.7°Cat760mmHg
  • Flash Point: 196.2°C
  • Refractive Index: 1.601
  • PSA: 49.33
  • LogP: 2.36990
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